Cas no 921822-55-1 (N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide)

• Product Name: N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• CAS No: 921822-55-1
• MF: C₂₀H₂₀ClN₃O₂S
• MW: 401.909702301025
• CID: 5979880
• PubChem ID: 27558433
• Update Time: 2025-10-28

N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• 1H-Imidazole-1-acetamide, 2-[[(2-chlorophenyl)methyl]thio]-5-(hydroxymethyl)-N-(phenylmethyl)-
• N-benzyl-2-(2-((2-chlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• AKOS004975341
• N-benzyl-2-(2-{[(2-chlorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• F2258-0844
• 921822-55-1

• Inchi： 1S/C20H20ClN3O2S/c21-18-9-5-4-8-16(18)14-27-20-23-11-17(13-25)24(20)12-19(26)22-10-15-6-2-1-3-7-15/h1-9,11,25H,10,12-14H2,(H,22,26)
• InChI Key： AINPPZYLGPKEIU-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2Cl)N(CC(NCC2=CC=CC=C2)=O)C(CO)=CN=1

Computed Properties

• Exact Mass: 401.0964758g/mol
• Monoisotopic Mass: 401.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.96±0.10(Predicted)

Additional information on N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

Professional Introduction to N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide and CAS No. 921822-55-1

N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 921822-55-1, represents a sophisticated blend of heterocyclic and aromatic moieties, making it a subject of intense study in medicinal chemistry. The presence of multiple functional groups, including benzyl, chlorophenyl, methylsulfanyl, and hydroxymethyl substituents, contributes to its diverse chemical reactivity and interaction potential with biological targets.

Recent advancements in drug discovery have highlighted the importance of imidazole derivatives in developing novel therapeutic agents. The imidazole ring in N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is particularly noteworthy, as it is known for its ability to modulate various biological pathways. Studies have shown that imidazole-based compounds can exhibit properties such as enzyme inhibition, receptor binding, and anti-inflammatory effects. The specific arrangement of the hydroxymethyl group on the imidazole ring further enhances its pharmacological profile, making it a promising candidate for further investigation.

The benzyl moiety in the compound's structure adds another layer of complexity, influencing both its solubility and metabolic stability. Benzyl groups are frequently incorporated into pharmaceutical molecules due to their ability to enhance binding affinity and reduce degradation rates. In the context of N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide, the benzyl group is positioned strategically to interact with biological targets, potentially enhancing the compound's efficacy.

One of the most intriguing aspects of this compound is the presence of the (2-chlorophenyl)methylsulfanyl group. Chlorophenyl derivatives are well-documented for their diverse biological activities, including antimicrobial and anti-cancer properties. The sulfur atom in the methylsulfanyl group introduces additional reactivity, allowing for possible modifications that could fine-tune the compound's pharmacological effects. This structural feature makes N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide a versatile scaffold for drug development.

The hydroxymethyl group attached to the imidazole ring is another critical feature that warrants detailed investigation. Hydroxymethyl groups are known to participate in hydrogen bonding, which can significantly influence a compound's interactions with biological targets. This property may be particularly relevant in contexts where precise molecular recognition is required, such as in enzyme inhibition or receptor binding studies. The combination of these functional groups within a single molecule creates a rich landscape for potential therapeutic applications.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide has emerged as a promising candidate due to its unique structural features. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. These findings align with broader trends in drug discovery, where multifunctional compounds are being explored to address complex diseases.

The synthesis of N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such intricate molecules with high purity. Techniques such as multi-step organic synthesis, catalytic transformations, and purification methods like column chromatography are essential in obtaining the desired product. The successful synthesis of this compound underscores the growing capabilities in medicinal chemistry and highlights the potential for future discoveries.

Evaluation of N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide requires rigorous testing across multiple parameters, including pharmacokinetics, toxicity profiles, and therapeutic efficacy. In vitro assays are commonly employed to assess interactions with target enzymes and receptors, while animal models provide insights into broader biological effects. The integration of computational modeling techniques has also accelerated the evaluation process by predicting potential interactions and metabolic pathways.

The future prospects for N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide are promising, given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacological properties through structural modifications and analog synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further development, paving the way for new therapeutic interventions.

In conclusion, N-benzyl-2-(2-{(2-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide (CAS No. 921822-55-1) represents a significant advancement in pharmaceutical research due to its complex structure and multifaceted functional groups. Its potential applications in modulating disease pathways make it a valuable candidate for further exploration. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this one hold great promise for addressing some of today's most pressing health challenges.